Cas no 677304-80-2 (7-Methoxybenzo[d]isothiazole-3-carboxylic acid)

• Product Name: 7-Methoxybenzo[d]isothiazole-3-carboxylic acid
• CAS No: 677304-80-2
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 2951132
• PubChem ID: 66636897
• Update Time: 2025-08-05

7-Methoxybenzo[d]isothiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-甲氧基苯并[D]异噻唑-3-羧酸
• 7-Methoxybenzo[d]isothiazole-3-carboxylic acid
• 7-methoxy-1,2-benzothiazole-3-carboxylic acid
• 1,2-Benzisothiazole-3-carboxylic acid, 7-methoxy-
• CCB30480
• 7-Methoxybenzo[d]isothiazole-3-carboxylicacid
• DB-429130
• 677304-80-2
• 7-methoxy-1,2-benzisothiazole-3-carboxylic acid
• SCHEMBL262085

• Inchi： 1S/C9H7NO3S/c1-13-6-4-2-3-5-7(9(11)12)10-14-8(5)6/h2-4H,1H3,(H,11,12)
• InChI Key： YJWHCVATXYSXCH-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CC=2C(C(=O)O)=N1)OC

Computed Properties

• Exact Mass: 209.01466426Da
• Monoisotopic Mass: 209.01466426Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.7

Additional information on 7-Methoxybenzo[d]isothiazole-3-carboxylic acid

Introduction to 7-Methoxybenzo[d]isothiazole-3-carboxylic acid (CAS No. 677304-80-2) and Its Emerging Applications in Chemical Biology

7-Methoxybenzo[d]isothiazole-3-carboxylic acid, identified by the chemical identifier CAS No. 677304-80-2, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the benzo[d]isothiazole family, a class of molecules known for their diverse pharmacological effects. The presence of both methoxy and carboxylic acid functional groups in its structure enhances its reactivity and makes it a valuable scaffold for drug discovery and material science applications.

The benzo[d]isothiazole core is a fused bicyclic system consisting of a benzene ring and an isothiazole ring, which is characterized by a sulfur atom connected to a nitrogen atom within the five-membered ring. This structural motif is commonly found in biologically active compounds, including antimicrobial, anti-inflammatory, and anticancer agents. The methoxy group at the 7-position of the benzene ring introduces a degree of electron-donating resonance, which can influence the electronic properties of the molecule and its interactions with biological targets. Meanwhile, the carboxylic acid group at the 3-position provides a site for further functionalization, enabling the synthesis of derivatives with enhanced solubility or binding affinity.

In recent years, 7-Methoxybenzo[d]isothiazole-3-carboxylic acid has been studied for its potential applications in medicinal chemistry. One of the most promising areas of research involves its use as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its utility in developing novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The structural features of this compound allow it to mimic natural substrates or modulate enzyme activity through non-covalent interactions, making it an attractive candidate for drug design.

Moreover, the 7-Methoxybenzo[d]isothiazole-3-carboxylic acid scaffold has been incorporated into various pharmacophores that exhibit significant therapeutic potential. For example, studies have demonstrated its role in creating compounds with antimicrobial properties, which are particularly important in addressing rising antibiotic resistance issues. The heterocyclic system's ability to interact with bacterial cell membranes or disrupt essential metabolic processes has made it a focus of interest for developing novel antibiotics. Additionally, derivatives of this compound have shown promise in inhibiting inflammatory pathways, suggesting their utility in treating chronic inflammatory diseases such as rheumatoid arthritis.

The carboxylic acid functionality in 7-Methoxybenzo[d]isothiazole-3-carboxylic acid also facilitates its use in material science applications. For instance, this group can be coupled with other molecules via esterification or amidation reactions to create polymers or coatings with specific properties. These materials have potential uses in drug delivery systems, where precise control over molecular interactions is crucial for improving therapeutic efficacy. Furthermore, the compound's ability to form hydrogen bonds due to the presence of both oxygen and nitrogen atoms makes it suitable for designing supramolecular assemblies or functional materials.

Recent advances in computational chemistry have further enhanced the understanding of how 7-Methoxybenzo[d]isothiazole-3-carboxylic acid interacts with biological targets. Molecular docking studies have revealed that this compound can bind to proteins involved in signal transduction pathways, potentially leading to new therapeutic strategies for neurological disorders. Additionally, spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided insights into its three-dimensional structure and conformational flexibility, which are critical factors determining its biological activity.

The synthesis of 7-Methoxybenzo[d]isothiazole-3-carboxylic acid itself presents an interesting challenge due to its complex heterocyclic structure. Traditional synthetic routes often involve multi-step organic transformations starting from readily available precursors like 2-methylbenzoic acid or thioamides. Recent innovations in synthetic methodologies have streamlined these processes, making it more feasible to produce this compound on an industrial scale. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the benzo[d]isothiazole core with high regioselectivity and yield.

In conclusion, 7-Methoxybenzo[d]isothiazole-3-carboxylic acid (CAS No. 677304-80-2) represents a versatile scaffold with broad applications across chemical biology and material science. Its unique structural features enable it to serve as a precursor for bioactive molecules targeting various diseases, while its functional groups provide opportunities for further chemical modification. As research continues to uncover new aspects of this compound's properties and potential uses, it is likely to remain a key player in future developments within pharmaceuticals and advanced materials.